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Compound of Interest

Compound Name: Solvent yellow 157

Cat. No.: B1590582

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Solvent
Yellow 157 as a coloring agent in waxes, oils, and lubricants. Solvent Yellow 157 is a
greenish-yellow transparent solvent dye known for its high heat resistance, excellent
lightfastness, and good solubility in nonpolar media, making it a suitable candidate for these
applications.[1][2]

Physicochemical Properties of Solvent Yellow 157

A comprehensive summary of the key properties of Solvent Yellow 157 is presented in Table
1. This data is essential for determining its suitability and behavior in various formulations.

Table 1: Physicochemical Properties of Solvent Yellow 157
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Property Value References
Appearance Greenish-yellow powder [3114]
Color Index Name Solvent Yellow 157 [31[5]
C.1. No. 470180 [4][5]
CAS No. 27908-75-4 [4][5]
Molecular Formula C1sH7ClaNO2 [4][6]
Molecular Weight 411.07 g/mol [6]
Heat Resistance =300 °C [21[7]
Light Fastness (1-8 scale) 7-8 [2][7]
Density 1.64 g/cm3 [41[6]
Melting Point 323°C [2]

Solubility Data

The solubility of Solvent Yellow 157 in various organic solvents at 20°C is detailed in Table 2.
This information is critical for selecting appropriate co-solvents or for understanding its behavior
in complex mixtures. The dye exhibits excellent solubility in many organic solvents but is
insoluble in water.[3][8]

Table 2: Solubility of Solvent Yellow 157 in Organic Solvents at 20°C

Solvent Solubility (g/L) References
Acetone 1.2 [21[7]
Butyl Acetate 4.2 [21[7]
Methylbenzene (Toluene) 10.3 [2][7]
Dichloromethane 2.4 [2][7]
Ethyl Alcohol 6.5 [2][7]
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Experimental Protocols

The following are generalized protocols for the incorporation of Solvent Yellow 157 into waxes,
oils, and lubricants. Researchers should optimize these protocols based on the specific matrix
and desired color intensity.

Protocol for Coloring Waxes (e.g., Paraffin, Beeswax)

This protocol outlines the steps for homogeneously dispersing Solvent Yellow 157 in a wax
matrix.

Materials:

e Solvent Yellow 157 powder

e Wax (e.g., paraffin, beeswax, carnauba wax)

o Heat-resistant beaker or vessel

e Heating mantle or hot plate with magnetic stirring capability
e Stir bar

e Thermometer

Procedure:

» Melting the Wax: Place the desired amount of wax into the heat-resistant beaker and gently
heat it until it is completely molten. The temperature should be maintained just above the
melting point of the wax to avoid degradation.

» Dye Preparation: Weigh the required amount of Solvent Yellow 157. The concentration can
be varied to achieve the desired color intensity, typically starting in the range of 0.01% to
0.2% by weight.

 Incorporation of the Dye: Add the pre-weighed Solvent Yellow 157 powder to the molten
wax while continuously stirring.
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e Homogenization: Continue to stir the mixture at a constant temperature for 15-30 minutes to
ensure the dye is fully dissolved and homogeneously distributed throughout the wax.

e Cooling: Once a uniform color is achieved, the colored wax can be cooled to room
temperature for storage or poured into molds for specific applications.

Protocol for Coloring Oils and Lubricants

This protocol describes the method for dissolving Solvent Yellow 157 in various oils and
lubricants.

Materials:

Solvent Yellow 157 powder

Oil or lubricant base (e.g., mineral oil, silicone oil, synthetic lubricant)

Glass vial or beaker

Magnetic stirrer and stir bar or vortex mixer

(Optional) Water bath or heating block for gentle warming
Procedure:

o Sample Preparation: Place a measured volume of the oil or lubricant into a glass vial or
beaker.

o Dye Addition: Add a pre-weighed amount of Solvent Yellow 157 to the oil. The typical
concentration range is between 0.05% and 0.5% by weight, depending on the desired color
depth.

e Dissolution:

o Method A (Room Temperature): Vigorously stir the mixture using a magnetic stirrer or
vortex mixer until the dye is completely dissolved. This may take several minutes to hours
depending on the viscosity of the oil.
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o Method B (Gentle Heating): If the dye dissolves slowly, gently warm the mixture in a water
bath or on a heating block (e.g., to 40-60°C). This will decrease the viscosity of the oil and
enhance the dissolution rate. Continue stirring until a clear, colored solution is obtained.

» Final Product: Once the dye is fully dissolved, the colored oil or lubricant is ready for use.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for coloring organic media with Solvent
Yellow 157 and the logical relationship of its key properties.
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4 Experimental Workflow for Coloring Media
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Caption: General workflow for coloring waxes, oils, and lubricants with Solvent Yellow 157.
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4 Key Properties of Solvent Yellow 157 and Their Implications h

Solvent Yellow 157
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Caption: Logical relationship between the properties of Solvent Yellow 157 and its
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Solvent Yellow 157 for
Waxes, Oils, and Lubricants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590582#solvent-yellow-157-for-coloring-waxes-oils-
and-lubricants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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